Cas no 2648941-86-8 (N-(3-aminopropyl)-3,3-difluoro-N-methylcyclobutane-1-carboxamide hydrochloride)

• Product Name: N-(3-aminopropyl)-3,3-difluoro-N-methylcyclobutane-1-carboxamide hydrochloride
• CAS No: 2648941-86-8
• MF: C₉H₁₇ClF₂N₂O
• MW: 242.693888425827
• CID: 5453209
• PubChem ID: 155972986
• Update Time: 2025-05-19

N-(3-aminopropyl)-3,3-difluoro-N-methylcyclobutane-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-aminopropyl)-3,3-difluoro-N-methylcyclobutane-1-carboxamide hydrochloride
• 2648941-86-8
• EN300-10070894
• Z1457575751

• Inchi： 1S/C9H16F2N2O.ClH/c1-13(4-2-3-12)8(14)7-5-9(10,11)6-7;/h7H,2-6,12H2,1H3;1H
• InChI Key： PEKZFTDGWORXJL-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC(C(N(C)CCCN)=O)C1)F

Computed Properties

• Exact Mass: 242.0997472g/mol
• Monoisotopic Mass: 242.0997472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on N-(3-aminopropyl)-3,3-difluoro-N-methylcyclobutane-1-carboxamide hydrochloride

N-(3-Aminopropyl)-3,3-Difluoro-N-Methylcyclobutane-1-Carboxamide Hydrochloride: A Comprehensive Overview

The compound N-(3-aminopropyl)-3,3-difluoro-N-methylcyclobutane-1-carboxamide hydrochloride (CAS No. 2648941-86-8) is a specialized chemical entity with unique structural and functional properties. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials synthesis. The hydrochloride salt form of this compound is particularly significant as it enhances its solubility and stability under various experimental conditions.

The molecular structure of N-(3-aminopropyl)-3,3-difluoro-N-methylcyclobutane-1-carboxamide hydrochloride is characterized by a cyclobutane ring substituted with a carboxamide group at the 1-position. The presence of two fluorine atoms at the 3-position introduces electronic and steric effects that influence the compound's reactivity and selectivity in chemical reactions. Additionally, the N-(3-aminopropyl) and N-methyl substituents contribute to the compound's ability to form hydrogen bonds and participate in various bioconjugation reactions.

Recent studies have highlighted the potential of this compound as a building block for synthesizing bioactive molecules. For instance, researchers have explored its role in the development of peptide-based drugs and fluorinated pharmaceuticals. The cyclobutane ring system is particularly valuable due to its rigidity and ability to mimic natural product frameworks found in many bioactive compounds.

One of the most promising applications of N-(3-aminopropyl)-3,3-difluoro-N-methylcyclobutane-1-carboxamide hydrochloride lies in its use as an intermediate in the synthesis of complex molecules with therapeutic potential. Its ability to undergo various coupling reactions, such as amide bond formation, makes it a versatile tool in medicinal chemistry. Furthermore, the fluorinated substituents enhance the lipophilicity of the molecule, which is a critical property for drug candidates targeting specific biological pathways.

From a synthetic perspective, this compound can be prepared via a multi-step process involving nucleophilic substitution, amidation, and fluorination reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity while minimizing environmental impact. For example, researchers have developed novel catalysts that facilitate the fluorination step under mild conditions, reducing energy consumption and waste generation.

In terms of physical properties, N-(3-aminopropyl)-3,3-difluoro-N-methylcyclobutane-1-carboxamide hydrochloride exhibits a melting point of approximately 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for use in various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of this compound has been studied extensively in vitro using cell culture models. Initial findings suggest that it exhibits moderate inhibitory activity against certain enzymes associated with inflammatory pathways. However, further research is required to fully understand its pharmacokinetic profile and potential toxicity in vivo.

In conclusion, N-(3-aminopropyl)-3,3-difluoro-N-methylcyclobutane-1-carboxamide hydrochloride (CAS No. 2648941-86-8) represents a valuable addition to the arsenal of chemical tools available for drug discovery and materials science research. Its unique structural features and versatile reactivity make it an attractive candidate for developing novel therapeutic agents with improved efficacy and reduced side effects.